Cas no 1614825-46-5 (Tert-Butyl 2-bromothiophene-3-carboxylate)

• Product Name: Tert-Butyl 2-bromothiophene-3-carboxylate
• CAS No: 1614825-46-5
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 4727479
• Update Time: 2025-05-25

Tert-Butyl 2-bromothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromothiophene-3-carboxylate
• DOOIERJVUXCZMK-UHFFFAOYSA-N
• 2-Bromothiophene-3-carboxylic acid tert-butyl ester
• Tert-Butyl 2-bromothiophene-3-carboxylate

• Inchi： 1S/C9H11BrO2S/c1-9(2,3)12-8(11)6-4-5-13-7(6)10/h4-5H,1-3H3
• InChI Key： DOOIERJVUXCZMK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Tert-Butyl 2-bromothiophene-3-carboxylate

Recent Advances in the Application of 1614825-46-5 and Tert-Butyl 2-bromothiophene-3-carboxylate in Chemical Biology and Pharmaceutical Research

The chemical compound 1614825-46-5 and its derivative, Tert-Butyl 2-bromothiophene-3-carboxylate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel bioactive molecules and have shown promising potential in drug discovery and development. This research brief aims to provide an overview of the latest studies and applications of these compounds, highlighting their significance in advancing therapeutic innovations.

Recent studies have demonstrated that 1614825-46-5 serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique chemical structure allows for efficient modifications, making it a valuable tool in medicinal chemistry. Tert-Butyl 2-bromothiophene-3-carboxylate, on the other hand, has been extensively utilized in cross-coupling reactions, enabling the construction of diverse heterocyclic frameworks that are essential for drug design.

One of the key findings in recent research involves the use of Tert-Butyl 2-bromothiophene-3-carboxylate in the synthesis of thiophene-based compounds, which exhibit potent antimicrobial and anticancer activities. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound demonstrated significant inhibitory effects against several cancer cell lines, including breast and lung cancer. The researchers attributed these effects to the compound's ability to interfere with cellular signaling pathways, thereby inducing apoptosis in malignant cells.

In addition to its therapeutic potential, 1614825-46-5 has also been explored for its role in chemical biology. A recent study in ACS Chemical Biology (2023) highlighted its application as a probe for studying protein-protein interactions. The compound's ability to selectively bind to specific protein targets has opened new avenues for understanding disease mechanisms and identifying novel drug targets. This research underscores the compound's dual utility in both drug development and fundamental biological research.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of these compounds. Researchers are actively investigating greener and more efficient synthetic routes to enhance their accessibility for large-scale pharmaceutical production. Recent efforts have focused on catalytic methods and flow chemistry techniques, which promise to reduce waste and improve yields. These developments are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, the compounds 1614825-46-5 and Tert-Butyl 2-bromothiophene-3-carboxylate represent important tools in modern chemical biology and pharmaceutical research. Their diverse applications, from drug discovery to biological probes, highlight their versatility and potential. Ongoing research aims to further elucidate their mechanisms of action and expand their utility in addressing unmet medical needs. As the field continues to evolve, these compounds are likely to play an increasingly prominent role in the development of next-generation therapeutics.